Cas no 71651-85-9 (7,9,11,14-Eicosatetraenoicacid, 5,6-dihydroxy-)

• Product Name: 7,9,11,14-Eicosatetraenoicacid, 5,6-dihydroxy-
• CAS No: 71651-85-9
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 572750
• PubChem ID: 5353347
• Update Time: 2025-04-19

7,9,11,14-Eicosatetraenoicacid, 5,6-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 7,9,11,14-Eicosatetraenoicacid, 5,6-dihydroxy-
• 5,6-dihydroxy-7,9,11,14-eicosatetraenoic acid
• (7E,9E,11E,14E)-5,6-dihydroxyicosa-7,9,11,14-tetraenoic acid
• 71651-85-9
• SCHEMBL1482107
• 5,6-di-Hete
• 7,9,11,14-Eicosatetraenoic acid, 5,6-dihydroxy-

• Inchi： 1S/C20H32O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18(21)19(22)16-14-17-20(23)24/h6-7,9-13,15,18-19,21-22H,2-5,8,14,16-17H2,1H3,(H,23,24)/b7-6+,10-9-,12-11-,15-13+
• InChI Key： UVZBUUTTYHTDRR-IEWDILOSSA-N
• SMILES： CCCCC/C=C/C/C=C\C=C/C=C/C(C(CCCC(=O)O)O)O

Computed Properties

• Exact Mass: 336.23016
• Monoisotopic Mass: 336.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosatetraenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosatetraenoic acids